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Compound of Interest

(3-
Compound Name:

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525

An In-depth Technical Guide to the Safety of (3-Chloropropyl)diethoxymethylsilane

This guide provides comprehensive safety information for (3-
Chloropropyl)diethoxymethylsilane (CAS No: 13501-76-3), intended for researchers,
scientists, and professionals in drug development. It covers key safety data, handling
procedures, and emergency responses.

Chemical Identification

Identifier Value

Chemical Name (3-Chloropropyl)diethoxymethylsilane

(3-Chloropropyl)(diethoxy)methylsilane,

Synonyms METHYLDIETHOXY(CHLOROPROPYL)SILAN
E

CAS Number 13501-76-3[1][2]

Molecular Formula C8H19CIO2Si[1][2]

Molecular Weight 210.77 g/mol [2]

InChiKey: KEZMLECYELSZDC-UHFFFAOYSA-
N[2]

Structure
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Hazard Identification

(3-Chloropropyl)diethoxymethylsilane is classified as a combustible liquid that causes skin

and serious eye irritation.[3]

GHS Classification:

Classification Code Description

Flammable Liquids H227 Combustible liquid[1][3]

Skin Corrosion/Irritation H315 Causes skin irritation[2][4]
Serious Eye Damage/Eye H319 Causes serious eye irritation[1]
Irritation [3]

Hazard Statements:
e H227: Combustible liquid[1]
o H319: Causes serious eye irritation[1]

e H315: Causes skin irritation[2][4]

Physical and Chemical Properties
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Property

Value

Physical State

Liquid[1]

Appearance Colorless to yellowish liquid[4]
Odor No data available

Boiling Point 206 °C at 1013 hPa[4]

Flash Point 74 °C at 1013 hPa[4]

Auto-ignition Temperature

210 °C at 1013 hPa[4]

Density

0.99 g/cm?3 at 20 °C[4]

Vapor Pressure

6.8 Pa at 25 °C[4]

Solubility in Water

36 mg/L at 20 °C, pH 7[4]

Partition Coefficient (n-octanol/water)

log Pow = 0.8[4]

Viscosity (dynamic)

1.4 mPa:s at 20 °C[4]

Toxicological Information

Endpoint Species Route Value
o LD50 > 2000 mg/kg
Acute Toxicity Rat (male/female) Oral
bw[4]
o LD50 > 2000 mg/kg
Acute Toxicity Rat (male/female) Dermal

bw[4]

Toxicity to Fish Danio rerio

LC50: 574 mg/L (96 h)
[4]

Other Toxicological Information:

e The hydrolysis product of this compound is ethanol, which can cause narcotic effects such

as headache, nausea, and drowsiness upon overexposure.[1]
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o Ethanol is metabolized to acetaldehyde and acetic acid, which in large quantities can lead to
metabolic acidosis and CNS depression.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological data are not provided
in the safety data sheets. However, these studies are typically conducted following
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD). The likely methodologies are summarized below.

Acute Oral Toxicity (based on OECD Guideline 423): This method involves the administration of
the test substance in a stepwise procedure to a small number of animals. The starting dose is
selected from one of four fixed levels. The outcome of the test on one animal determines the
dose for the next. This continues until the criteria for either toxicity or non-toxicity are met.
Observations of effects and mortality are made for at least 14 days.

Acute Dermal Toxicity (based on OECD Guideline 402): The substance is applied to a small
area of the skin of several animals. The animals are observed for a period of 14 days for signs
of toxicity and mortality. The dose is typically 2000 mg/kg body weight. If no mortality is
observed, the LD50 is considered to be greater than this dose.

Toxicity to Fish (based on OECD Guideline 203): Fish are exposed to the test substance in a
static or semi-static system for 96 hours. The concentrations of the substance are maintained
as constant as possible. Mortalities are recorded at 24, 48, 72, and 96 hours, and the
concentration that kills 50% of the fish (LC50) is determined.

Safety and Handling
Exposure Controls and Personal Protection

Engineering Controls:
¢ Provide local exhaust or general room ventilation.[1]

o Emergency eye wash fountains and safety showers should be available in the immediate
vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE):
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Protection Recommendation

) Chemical goggles. Contact lenses should not be
Eye/Face Protection
worn.[1]

_ . Neoprene or nitrile rubber gloves. Wear suitable
Skin Protection ) )
protective clothing.[1]

) ) NIOSH-certified organic vapor (black cartridge)
Respiratory Protection )
respirator.[1]

Handling and Storage

Precautions for Safe Handling:

¢ Avoid all eye and skin contact and do not breathe vapor and mist.[1]

» Provide good ventilation in the process area to prevent the accumulation of vapors.[1]

e Ground/bond container and receiving equipment.[1]

» Take precautionary measures against static discharge and use only non-sparking tools.[1]

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking and when leaving work.[1]

Conditions for Safe Storage:

o Keep the container tightly closed.[1]

» Store in a well-ventilated place, away from heat.[1]
» Incompatible materials include oxidizing agents.[1]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Action

No information available.
Ingestion Seek medical advice.
Rinse cautiously with water for at least 15 minutes. If eye iritation persists:
Eye Contact Remove contact lenses if present and easy to do. Get medical advice /attenti-on
Continue rinsing. :

Skin Contact Wash with plenty of soap and water.

Inhalation Remove to fresh air.
Seek medical advice if unwell.

Click to download full resolution via product page

Caption: First-aid measures following exposure.

Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, water fog, foam, carbon dioxide, and dry chemical are all suitable.[1]
Specific Hazards:

¢ The substance is a combustible liquid.[1]

« [rritating fumes and organic acid vapors may develop when the material is exposed to
elevated temperatures or open flame.[1]

Protective Equipment:
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e Do not enter the fire area without proper protective equipment, including respiratory

protection.[1]
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Caption: Fire-fighting decision guide.

Spillage and Disposal

Accidental Release Measures:

o Evacuate unnecessary personnel.[1]

e Equip the cleanup crew with proper protection.[1]

Fire]

fighters must wear

e Clean up spills as soon as possible, using an absorbent material to collect it.[1]

e Use only non-sparking tools.[1]

e Prevent entry to sewers and public waters.[1]

Waste Disposal:

o Dispose of contents/container to a licensed waste disposal facility.[1]

e Avoid release to the environment.[1]

Y
Full Protective Gear
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Logical Relationships Diagram

Handling (3-Chloropropyl)diethoxymethylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3-Chloropropyl)diethoxymethylsilane safety data sheet
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077525#3-chloropropyl-diethoxymethylsilane-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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